Cas no 89227-53-2 (Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl-)
89227-53-2 structure
Product Name:Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl-
CAS No:89227-53-2
MF:C18H23O2P2
MW:333.321546792984
CID:607721
PubChem ID:13117864
Update Time:2025-04-19
Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl- Chemical and Physical Properties
Names and Identifiers
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- Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl-
- tert-butyl-(2-diphenylphosphorylethyl)-oxophosphanium
- 89227-53-2
- DTXSID90519318
- tert-Butyl[2-(diphenylphosphoryl)ethyl]oxophosphanium
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- Inchi: 1S/C18H23O2P2/c1-18(2,3)21(19)14-15-22(20,16-10-6-4-7-11-16)17-12-8-5-9-13-17/h4-13H,14-15H2,1-3H3/q+1
- InChI Key: YNULIDHVJGBKCI-UHFFFAOYSA-N
- SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(CC[P+](C(C)(C)C)=O)=O
Computed Properties
- Exact Mass: 333.11732897g/mol
- Monoisotopic Mass: 333.11732897g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 391
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 34.1Ų
Phosphine oxide, [2-[(1,1-dimethylethyl)phosphinyl]ethyl]diphenyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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